Cas no 1805102-44-6 (5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805102-44-6
• MF: C₆H₆ClF₂N₃O₂S
• MW: 257.645545482636
• CID: 4810909
• Update Time: 2025-10-29

5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H6ClF2N3O2S/c7-5-4(15(11,13)14)3(6(8)9)2(10)1-12-5/h1,6H,10H2,(H2,11,13,14)
• InChI Key： BGZXFNNKGRPVIV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)F)C(=CN=1)N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.3
• Topological Polar Surface Area: 107

Additional information on 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide

5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805102-44-6)

The compound 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805102-44-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an amino group, a chlorine atom, a difluoromethyl group, and a sulfonamide functional group attached to a pyridine ring. The combination of these functional groups makes it highly versatile and valuable in research and industrial settings.

Recent studies have highlighted the potential of 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide in drug discovery and development. Its sulfonamide group is known to exhibit strong bioactivity, making it a promising candidate for the design of new pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antiviral drugs. The presence of the difluoromethyl group adds further complexity to its structure, enhancing its potential for binding to specific biological targets.

In addition to its pharmaceutical applications, 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide has shown promise in materials science. Its pyridine ring structure provides excellent electronic properties, making it suitable for use in the development of advanced materials such as conductive polymers and organic semiconductors. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the creation of nanoscale devices and sensors.

The synthesis of 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic pathways, including nucleophilic substitution reactions and coupling reactions, to achieve the desired product efficiently. The use of modern catalytic techniques has further enhanced the scalability of these processes, making it feasible for large-scale production.

From an environmental perspective, 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide has been studied for its biodegradability and environmental impact. Recent studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its safe disposal and use in industrial applications. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 5-Amino-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805102